Cas no 126888-13-9 (<br>[3-Amino-4-(4-methoxy-phenyl)-6-phenyl-thieno[2,3-b]pyridin-2-yl]-phenyl-me thanone)

[3-Amino-4-(4-methoxy-phenyl)-6-phenyl-thieno[2,3-b]pyridin-2-yl]-phenyl-methanone is a heterocyclic compound featuring a thienopyridine core with phenyl and methoxyphenyl substituents. Its structural complexity makes it a valuable intermediate in pharmaceutical and materials science research. The presence of an amino group enhances reactivity, enabling further functionalization, while the methoxy and phenyl groups contribute to electronic modulation, potentially influencing binding affinity or optoelectronic properties. This compound is particularly useful in the development of kinase inhibitors, fluorescent probes, or organic semiconductors due to its conjugated system. High purity and well-defined synthesis routes ensure reproducibility for research applications. Storage under inert conditions is recommended to preserve stability.
<br>[3-Amino-4-(4-methoxy-phenyl)-6-phenyl-thieno[2,3-b]pyridin-2-yl]-phenyl-me thanone structure
126888-13-9 structure
Product Name:<br>[3-Amino-4-(4-methoxy-phenyl)-6-phenyl-thieno[2,3-b]pyridin-2-yl]-phenyl-me thanone
CAS No:126888-13-9
MF:C27H20N2O2S
MW:436.524905204773
CID:3068693
PubChem ID:3121088
Update Time:2025-05-28

<br>[3-Amino-4-(4-methoxy-phenyl)-6-phenyl-thieno[2,3-b]pyridin-2-yl]-phenyl-me thanone Chemical and Physical Properties

Names and Identifiers

    • <br>[3-Amino-4-(4-methoxy-phenyl)-6-phenyl-thieno[2,3-b]pyridin-2-yl]-phenyl-me thanone
    • (3-Amino-4-(4-methoxyphenyl)-6-phenylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone
    • Oprea1_552951
    • 126888-13-9
    • SR-01000508044-1
    • Oprea1_233679
    • SR-01000508044
    • AKOS000568344
    • [3-Amino-4-(4-methoxy-phenyl)-6-phenyl-thieno[2,3-b]pyridin-2-yl]-phenyl-methanone
    • MDL： MFCD00486911
    • Inchi： 1S/C27H20N2O2S/c1-31-20-14-12-17(13-15-20)21-16-22(18-8-4-2-5-9-18)29-27-23(21)24(28)26(32-27)25(30)19-10-6-3-7-11-19/h2-16H,28H2,1H3
    • InChI Key： HFKVKNODEQMBBB-UHFFFAOYSA-N
    • SMILES： S1C(C(C2C=CC=CC=2)=O)=C(C2C1=NC(C1C=CC=CC=1)=CC=2C1C=CC(=CC=1)OC)N

Computed Properties

  • Exact Mass: 436.12454906Da
  • Monoisotopic Mass: 436.12454906Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 93.5Ų

<br>[3-Amino-4-(4-methoxy-phenyl)-6-phenyl-thieno[2,3-b]pyridin-2-yl]-phenyl-me thanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM492058-1g
(3-Amino-4-(4-methoxyphenyl)-6-phenylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone
 126888-13-9 97%
1g
 $291 2024-08-02

<br>[3-Amino-4-(4-methoxy-phenyl)-6-phenyl-thieno[2,3-b]pyridin-2-yl]-phenyl-me thanone Related Literature

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